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Compound of Interest

Compound Name: 1,8-Dinitronaphthalene

Cat. No.: B126178 Get Quote

This technical guide provides a comprehensive overview of 1,8-dinitronaphthalene, a key

chemical intermediate, for researchers, scientists, and professionals in drug development. This

document details its chemical identity, physicochemical properties, synthesis protocols, and

significant applications, with a focus on practical laboratory implementation.

Chemical Identification and Molecular Structure
1,8-Dinitronaphthalene is an aromatic compound derived from the nitration of naphthalene. It

is one of several dinitronaphthalene isomers and is a crucial precursor in the synthesis of

various specialty chemicals.

CAS Number: 602-38-0[1][2][3][4]

Molecular Formula: C₁₀H₆N₂O₄[1]

Molecular Weight: 218.17 g/mol [1][3][4]

IUPAC Name: 1,8-Dinitronaphthalene

Synonyms: Naphthalene, 1,8-dinitro-

The molecular structure of 1,8-dinitronaphthalene consists of a naphthalene bicyclic aromatic

ring system with two nitro groups (-NO₂) substituted at the 1 and 8 positions.
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Physicochemical Properties
A summary of the key physical and chemical properties of 1,8-dinitronaphthalene is

presented in the table below. This data is essential for its handling, storage, and application in

experimental settings.

Property Value Reference

Physical State Yellow solid/crystals [2][5]

Melting Point 172-173 °C [6]

Boiling Point ~358.84 °C (estimate) [7]

Solubility

Insoluble in water; Slightly

soluble in DMSO and

Methanol

[5][6]

Density ~1.433 g/cm³ (estimate) [7]

Vapor Density 7.51 (relative to air) [5][8]

Stability

Sensitive to heat and shock;

potentially explosive.

Incompatible with strong

oxidizing agents.

[5][6]
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Experimental Protocols
Detailed methodologies for the synthesis of 1,8-dinitronaphthalene and its primary derivative,

1,8-diaminonaphthalene, are provided below. These protocols are intended for laboratory use

by trained professionals.

Synthesis of 1,8-Dinitronaphthalene via Nitration of
Naphthalene
The direct nitration of naphthalene yields a mixture of dinitronaphthalene isomers,

predominantly the 1,5- and 1,8-isomers. The following protocol outlines a general procedure for

this synthesis and the subsequent separation.

Materials:

Naphthalene

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (70%)

Dichloroethane (for separation)

Ice

Procedure:

Preparation of Nitrating Mixture: In a flask equipped with a stirrer and a cooling bath,

carefully add a specific ratio of concentrated sulfuric acid to concentrated nitric acid while

maintaining a low temperature.

Nitration: Slowly add naphthalene to the cooled nitrating mixture with continuous stirring. The

temperature should be carefully controlled to prevent excessive oxidation.

Reaction Completion: After the addition of naphthalene is complete, stir the reaction mixture

for several hours at a slightly elevated temperature to ensure the completion of dinitration.
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Isolation of Isomer Mixture: Pour the reaction mixture onto crushed ice to precipitate the

crude dinitronaphthalene isomer mixture.

Filtration and Washing: Collect the solid precipitate by filtration and wash with water until the

filtrate is neutral.

Drying: Dry the collected solid to obtain the crude mixture of dinitronaphthalene isomers.

Separation of Isomers: The 1,5- and 1,8-dinitronaphthalene isomers can be separated by

fractional crystallization from a suitable solvent, such as dichloroethane, based on their

differential solubilities.[1] A patent describes a method where the isomer mixture is dissolved

in hot 80% nitric acid. Upon cooling, 1,5-dinitronaphthalene crystallizes out first. The 1,8-

isomer is then precipitated from the filtrate by adding water.[3]

Synthesis of 1,8-Diaminonaphthalene via Reduction of
1,8-Dinitronaphthalene
1,8-Diaminonaphthalene is a valuable intermediate synthesized by the reduction of 1,8-
dinitronaphthalene. An industrial-scale method is described below.

Materials:

1,8-Dinitronaphthalene

Ethanol

Pre-made catalyst (e.g., Pd/C)

Hydrazine hydrate (100%)

Procedure:

Reaction Setup: In a large-scale enamel reaction kettle equipped with a stirrer, thermometer,

and reflux condenser, add the pre-made catalyst, 1,8-dinitronaphthalene, and ethanol as

the solvent.[9]

Heating: Start the stirrer and heat the mixture to 70°C.[9]
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Addition of Reducing Agent: At this temperature, slowly add hydrazine hydrate over a period

of 5 hours.[9]

Reaction Completion: After the addition is complete, increase the temperature to 75°C and

maintain the reaction for 5 hours.[9]

Work-up: Cool the reaction mixture to 40-45°C and filter to recover the catalyst. The filtrate,

containing the product, can then be further processed.[9]

Solvent Recovery: The ethanol solvent can be recovered from the filtrate by vacuum

desolvation.[9]

Purification: The crude 1,8-diaminonaphthalene can be purified by distillation to yield a

product with a purity of ≥99.5%.[9]

Applications in Research and Development
1,8-Dinitronaphthalene itself has limited direct applications but serves as a critical starting

material for the synthesis of 1,8-diaminonaphthalene.[6] 1,8-Diaminonaphthalene is a versatile

building block with significant applications in various fields:

Dye and Pigment Industry: It is a precursor for the synthesis of oil-soluble pigments, such as

C.I. Solvent Orange 60 and C.I. Solvent Red 135, which are used for coloring plastics like

polystyrene and ABS.[6][9]

Polymer Chemistry: 1,8-Diaminonaphthalene is a precursor to 1,5-naphthalene diisocyanate,

which is used in the synthesis of high-performance polyurethanes with excellent thermal and

mechanical properties.[10]

Pharmaceutical and Agrochemical Synthesis: The diamine serves as a starting material for

various active pharmaceutical ingredients (APIs) and is employed in the synthesis of potent

pesticides, herbicides, and fungicides.[10][11]

Organic Synthesis: It is used to produce perimidines through reactions with various

aldehydes.[6]

Logical Workflow and Synthesis Pathway
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The following diagram illustrates the key synthesis pathway from naphthalene to 1,8-
dinitronaphthalene and its subsequent conversion to 1,8-diaminonaphthalene, a versatile

precursor for various applications.

Naphthalene Nitration
(H₂SO₄, HNO₃)

Mixture of Dinitronaphthalene
Isomers (1,5- and 1,8-)

Fractional
Crystallization 1,8-Dinitronaphthalene Reduction

(e.g., Hydrazine Hydrate) 1,8-Diaminonaphthalene

Applications:
- Dyes & Pigments

- Polymers
- Pharmaceuticals
- Agrochemicals

Click to download full resolution via product page

Caption: Synthesis pathway of 1,8-dinitronaphthalene and its conversion.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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